4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride
Overview
Description
4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride, also known as CPDMIH, is a cyclic amine compound that has been used in a variety of scientific research applications. It is a colorless, water-soluble, crystalline solid with a molecular weight of 209.6 g/mol. CPDMIH is a versatile compound that can be used in a variety of applications, ranging from drug synthesis to biochemical studies.
Scientific Research Applications
4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of various drugs, including analgesics and anti-inflammatory agents. It has also been used in biochemical studies to investigate the effects of cyclic amines on enzyme activity. Additionally, 4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride has been used in physiological studies to investigate the effects of cyclic amines on the nervous system.
Mechanism of Action
4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride has been shown to act as an agonist of the NMDA receptor. It binds to the NMDA receptor and activates it, leading to the release of neurotransmitters such as glutamate and glycine. This activation of the NMDA receptor is thought to be responsible for the effects of 4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride on the nervous system.
Biochemical and Physiological Effects
4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an agonist of the NMDA receptor, leading to the release of neurotransmitters such as glutamate and glycine. Additionally, 4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride has been shown to have anticonvulsant and analgesic effects. It has also been shown to have anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride in laboratory experiments is its versatility. It can be used in a variety of applications, ranging from drug synthesis to biochemical studies. Additionally, 4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride is relatively stable and can be stored for long periods of time without degradation. One of the main limitations of using 4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride in laboratory experiments is its low solubility in water. Additionally, 4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride is a relatively expensive compound, which may limit its use in some experiments.
Future Directions
There are a variety of potential future directions for 4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride research. One potential direction is to further explore its mechanism of action and its effects on the nervous system. Additionally, further research could be conducted to explore its potential applications in drug synthesis and development. Additionally, further research could be conducted to explore its potential anti-inflammatory and anti-tumor effects. Additionally, further research could be conducted to explore its potential applications in biochemical studies. Finally, further research could be conducted to explore its potential uses in drug delivery systems.
Synthesis Methods
4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride can be synthesized using a two-step process. The first step involves the reaction of 4-amino-1,2-dimethyl-1H-imidazole with cyclopropyl bromide in the presence of sodium hydroxide. This reaction yields the cyclopropyl derivative of the imidazole, which can then be reacted with hydrochloric acid to yield 4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride. The reaction is conducted in an organic solvent and is catalyzed by a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride involves the reaction of cyclopropylamine with 2,4-pentanedione to form 4-cyclopropyl-2,4-pentanedione, which is then reacted with ammonium acetate to form 4-cyclopropyl-1,2-dimethyl-1H-imidazole. The resulting imidazole is then reacted with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "Cyclopropylamine", "2,4-pentanedione", "Ammonium acetate", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with 2,4-pentanedione in the presence of a base catalyst to form 4-cyclopropyl-2,4-pentanedione.", "Step 2: 4-cyclopropyl-2,4-pentanedione is then reacted with ammonium acetate in the presence of a solvent to form 4-cyclopropyl-1,2-dimethyl-1H-imidazole.", "Step 3: The resulting imidazole is then reacted with hydrochloric acid to form the hydrochloride salt of 4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine." ] } | |
CAS RN |
2763756-72-3 |
Product Name |
4-cyclopropyl-1,2-dimethyl-1H-imidazol-5-amine hydrochloride |
Molecular Formula |
C8H14ClN3 |
Molecular Weight |
187.7 |
Purity |
95 |
Origin of Product |
United States |
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